Cas no 6325-93-5 (4-Nitrobenzenesulfonamide)

4-Nitrobenzenesulfonamide is a sulfonamide derivative characterized by the presence of a nitro group at the para position of the benzene ring. This compound is widely utilized in organic synthesis as a versatile intermediate, particularly in the preparation of pharmaceuticals, agrochemicals, and dyes. Its electron-withdrawing nitro group enhances reactivity, making it valuable for nucleophilic substitution and coupling reactions. The sulfonamide moiety further contributes to its utility in medicinal chemistry, where it serves as a key scaffold for bioactive molecules. The compound exhibits good stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined chemical properties and broad applicability make it a preferred choice in research and industrial processes.
4-Nitrobenzenesulfonamide structure
4-Nitrobenzenesulfonamide structure
Product Name:4-Nitrobenzenesulfonamide
CAS No:6325-93-5
MF:C6H6N2O4S
MW:202.187839984894
MDL:MFCD00007937
CID:46646
PubChem ID:22784
Update Time:2025-05-27

4-Nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrobenzenesulfonamide
    • 4-nitrobenzenesulphonamide
    • 4-Nitro-benzenesulfonamide
    • 4-Nitrobenzolesulfamide
    • 4-nitrophenylsulfonamide
    • Benzenesulfonamide,4-nitro
    • Benzenesulfonamide,p-nitro
    • EINECS 228-691-6
    • p-Nitrobenzene sulphonamide
    • p-Nitrobenzenesulfonamide
    • p-Nitrophenylsulfonamide
    • p-nosyl-NH2
    • Benzenesulfonamide,p-nitro- (6CI,7CI,8CI)
    • 4-Nitrobenzolsulfonamide
    • NSC 31148
    • Nosylamide
    • Benzenesulfonamide, 4-nitro-
    • Benzenesulfonamide, p-nitro-
    • TUF52O8Y8B
    • QWKKYJLAUWFPDB-UHFFFAOYSA-N
    • NsNH2
    • 4-nitrophenylsulfonamid
    • 3m8t
    • p-nitrophenyl sulfonamide
    • WLN: ZSWR DNW
    • p-nitrobenzene sulphonamid
    • Q27290397
    • 6325-93-5
    • OXAMICACIDPOTASSIUMSALT
    • SY012918
    • FT-0619206
    • W-104920
    • AE-641/00009013
    • EN300-15717
    • N11923
    • Z45415552
    • DTXSID2064236
    • N0697
    • AKOS000200852
    • CS-W015517
    • 4-NITROBENZENESULFONAMIDE [MI]
    • NSC-31148
    • NSC31148
    • AM20040915
    • CHEMBL282157
    • 4-nitro-benzenesulfonamid;4-nitrobenzenesulphonamide;4-Nitrobenzolsulfonamide
    • 4-11-00-00193 (Beilstein Handbook Reference)
    • SCHEMBL243443
    • NS00035402
    • BRN 2214218
    • 4-Nitrobenzenesulfonamide, 97%
    • PD182288
    • UNII-TUF52O8Y8B
    • AS-19999
    • 4-nitrobenzene-1-sulfonamide
    • Cambridge id 5182475
    • MFCD00007937
    • BDBM50025094
    • SB77424
    • A24474
    • 4NZ
    • STK079155
    • DTXCID9043801
    • MDL： MFCD00007937
    • Inchi： 1S/C6H6N2O4S/c7-13(11,12)6-3-1-5(2-4-6)8(9)10/h1-4H,(H2,7,11,12)
    • InChI Key： QWKKYJLAUWFPDB-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N)(=O)=O
    • BRN： 2214218

Computed Properties

  • Exact Mass: 202.00500
  • Monoisotopic Mass: 202.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 114

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.505 (estimate)
  • Melting Point: 178-180 °C (lit.)
  • Boiling Point: 417.8°C at 760 mmHg
  • Flash Point: 206.5 °C
  • Refractive Index: 1.6490 (estimate)
  • PSA: 114.36000
  • LogP: 2.54650
  • Solubility: Not determined

4-Nitrobenzenesulfonamide Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39-S36/37/39-S22
  • RTECS：DB2975000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22; R36/37/38
  • Safety Term：S22;S26;S36/37/39
  • TSCA：Yes
  • Storage Condition：Store at room temperature

4-Nitrobenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Nitrobenzenesulfonamide Pricemore >>

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